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Abstract

Formyl acetate, the mixed anhydride of formic acid and acetic acid, is a highly reactive and
versatile reagent in organic synthesis. Its utility stems from its ability to act as a potent
formylating agent for a variety of functional groups and as a precursor for the synthesis of other
key chemical intermediates. This technical guide provides a comprehensive overview of the
synthesis, properties, and applications of formyl acetate, with a focus on its role as a
precursor. Detailed experimental protocols, quantitative data, and reaction pathway
visualizations are presented to facilitate its practical application in research and development.

Introduction

Formyl acetate (CAS 2258-42-6), also known as acetic formic anhydride, is a valuable reagent
in organic chemistry, primarily utilized for the introduction of a formyl group (-CHO) onto various
substrates.[1][2] The formyl group is a fundamental building block in the synthesis of a wide
array of organic molecules, including pharmaceuticals, agrochemicals, and specialty chemicals.
The high reactivity of formyl acetate makes it an efficient formylating agent for amines,
alcohols, and phenols.[3] Furthermore, it serves as a convenient precursor to other important
C1 synthons, most notably formyl fluoride.[2] This guide will delve into the key aspects of
formyl acetate chemistry, providing researchers and drug development professionals with the
necessary technical details for its effective use.
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Synthesis of Formyl Acetate

Formyl acetate is not typically commercially available and is usually prepared in situ or
isolated shortly before use due to its reactivity and potential for decomposition.[4] Several
synthetic methods have been reported, with the most common routes involving the reaction of
a formate salt with an acetylating agent or the direct reaction of formic acid with acetic
anhydride.

Synthesis from Sodium Formate and Acetyl Chloride

A widely used and high-yielding method for the preparation of formyl acetate involves the
reaction of sodium formate with acetyl chloride.[2][3] This method is advantageous due to the
ready availability and low cost of the starting materials.

Reaction Scheme:

Synthesis of Formyl Acetate from Sodium Formate
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Caption: Synthesis of Formyl Acetate from Sodium Formate.
Experimental Protocol:

A detailed procedure for the synthesis of formyl acetate from sodium formate and acetyl
chloride is as follows|[2]:
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o Apparatus: A dry, three-necked, round-bottomed flask equipped with a mechanical stirrer, a
dropping funnel, and a reflux condenser protected by a calcium chloride tube is used.

e Reagents:
o Sodium formate (finely powdered): 1.0 equivalent
o Acetyl chloride: 0.85 equivalents
o Anhydrous diethyl ether
e Procedure:
o The flask is charged with sodium formate and anhydrous diethyl ether.

o The mixture is stirred vigorously, and acetyl chloride is added dropwise from the dropping
funnel at a rate that maintains the reaction temperature between 23-27 °C. An ice bath can
be used for cooling if necessary.

o After the addition is complete, the reaction mixture is stirred for an additional 5-6 hours at
room temperature.

o The mixture is then filtered by suction, and the filter cake is washed with anhydrous diethyl
ether.

o The combined filtrate is concentrated under reduced pressure to remove the ether.

o The residue is then purified by fractional distillation under reduced pressure to yield pure
formyl acetate.

Synthesis from Formic Acid and Acetic Anhydride

An alternative and often high-yielding method involves the direct reaction of formic acid with
acetic anhydride.[1] This method can be convenient as it avoids the use of solid reagents.

Reaction Scheme:
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Synthesis of Formyl Acetate from Formic Acid
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Caption: Synthesis of Formyl Acetate from Formic Acid.
Experimental Protocol:

A representative procedure for the synthesis of formyl acetate from formic acid and acetic
anhydride is as follows[1]:

o Apparatus: A round-bottom flask equipped with a magnetic stirrer and a reflux condenser is
used.

e Reagents:
o Formic acid: 1.0 equivalent
o Acetic anhydride: 1.0 equivalent
e Procedure:
o Formic acid and acetic anhydride are mixed in the round-bottom flask.

o The mixture is stirred at a specified temperature (e.g., 60 °C) for a designated period (e.g.,
1 hour) under an inert atmosphere.
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o After cooling, the crude product can be used directly or purified by fractional distillation
under reduced pressure.

Comparison of Synthesis Methods

The choice of synthetic method may depend on the availability of reagents, desired purity, and
scale of the reaction. The following table summarizes the reported yields for the different

methods.
. . Reagents/Conditio .
Starting Materials Reported Yield (%) Reference
ns
Sodium Formate, Diethyl ether, 23-27 97 ]
Acetyl Chloride °C, 6h
Sodium Formate, Diethyl ether, 23-27 )
] 64 (isolated) [2]

Acetyl Chloride °C, 5.5h
Formic Acid, Acetic 60 °C, 1h, inert

] 100 (crude) [1]
Anhydride atmosphere

Physicochemical and Spectroscopic Data

Formyl acetate is a colorless liquid with a pungent odor. It is sensitive to moisture and should
be handled under anhydrous conditions.

Property Value Reference
Molecular Formula C3H40s3 [3]
Molecular Weight 88.06 g/mol [3]
Boiling Point 27-28 °C at 10 mmHg [2]
Density 1.116 g/cm3 (predicted) [4]

Spectroscopic Data
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The structural characterization of formyl acetate is crucial for confirming its synthesis and
purity.

Chemical Shift . .
1H NMR 3) Multiplicity Assignment Reference
. Formyl proton (-
(neat) 9.05 singlet [2]
CHO)
Acetyl protons (-
2.25 singlet P ( [2]
CHs)
Wavenumber .
IR Spectroscopy Assignment Reference
(cm™)
C=0 stretching
(neat) 1791, 1765 _ [2]
(anhydride)
1180, 1050 C-O-C stretching [2]

Note: 3C NMR data for formyl acetate is not readily available in the cited literature.

Formyl Acetate as a Formylating Agent

One of the primary applications of formyl acetate is as a formylating agent for a range of
nucleophiles, including amines, alcohols, and phenols.[3] The high reactivity of the mixed
anhydride allows for the efficient transfer of the formyl group.

General Reaction Scheme:
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Formylation using Formyl Acetate
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Caption: General scheme for formylation reactions.

Formylation of Amines

Formyl acetate is an effective reagent for the N-formylation of primary and secondary amines
to produce the corresponding formamides. Formamides are important intermediates in
pharmaceutical synthesis and can also serve as protecting groups.

Experimental Protocol (General):
o Apparatus: A round-bottom flask with a magnetic stirrer.
e Reagents:
o Amine: 1.0 equivalent
o Formyl acetate: 1.0-1.2 equivalents
o Anhydrous solvent (e.g., diethyl ether, THF)
e Procedure:

o The amine is dissolved in the anhydrous solvent.
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o Formyl acetate is added to the solution, often at a reduced temperature (e.g., 0 °C) to
control the exothermic reaction.

o The reaction is stirred at room temperature until completion (monitored by TLC).

o The reaction mixture is then worked up by washing with a mild base (e.g., saturated
sodium bicarbonate solution) to remove acetic acid, followed by extraction with an organic
solvent.

o The organic layer is dried and concentrated to yield the formamide, which can be further
purified by crystallization or chromatography.

Note: While the use of formyl acetate for amine formylation is well-established, specific,
tabulated yield data for a range of amines was not available in the searched literature.
Researchers should optimize conditions for their specific substrates.

Formylation of Alcohols and Phenols

Formyl acetate can also be used for the O-formylation of alcohols and phenols to generate
formate esters. Formate esters are useful as protecting groups and are also found in various
natural products.

Experimental Protocol (General):

The protocol is similar to that for amines, though the reaction may require heating or the use of
a catalyst for less reactive alcohols.

Formyl Acetate as a Precursor to Formyl Fluoride

Formyl acetate is a convenient starting material for the synthesis of formyl fluoride, a reactive
acyl fluoride.[2] Formyl fluoride is a useful reagent for the formylation of aromatic compounds
under Friedel-Crafts conditions.

Reaction Scheme:

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1329439?utm_src=pdf-body
https://www.benchchem.com/product/b1329439?utm_src=pdf-body
https://www.benchchem.com/product/b1329439?utm_src=pdf-body
https://www.benchchem.com/product/b1329439?utm_src=pdf-body
https://www.benchchem.com/product/b1329439?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV6P0008
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synthesis of Formyl Fluoride
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Caption: Synthesis of Formyl Fluoride from Formyl Acetate.
Experimental Details:

The synthesis of formyl fluoride from formyl acetate involves the reaction with a source of
fluoride, typically anhydrous hydrogen fluoride. This reaction should be performed with extreme
caution due to the hazardous nature of hydrogen fluoride.

Note: A detailed, step-by-step experimental protocol for this specific transformation was not
found in the surveyed literature. Researchers should consult specialized literature on the
handling of anhydrous HF and the synthesis of acyl fluorides.

Conclusion

Formyl acetate is a valuable and highly reactive precursor for the introduction of formyl groups
and the synthesis of other important chemical intermediates. Its straightforward synthesis from
readily available starting materials makes it an accessible reagent for a wide range of
applications in organic synthesis. The detailed protocols and data presented in this guide are
intended to provide researchers, scientists, and drug development professionals with a solid
foundation for the utilization of formyl acetate in their work. Further investigation into the
substrate scope and optimization of reaction conditions for formylation reactions using formyl
acetate will undoubtedly expand its utility in the synthesis of complex organic molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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